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Compound of Interest

Compound Name: Ethyl 6,8-dichlorooctanoate

Cat. No.: B143167 Get Quote

Introduction
Ethyl 6,8-dichlorooctanoate is a versatile chemical intermediate with significant applications

in the pharmaceutical industry.[1][2][3] This chlorinated fatty acid ester serves as a crucial

building block in the synthesis of various bioactive molecules, most notably α-lipoic acid (also

known as thioctic acid), a potent antioxidant used in the management of diabetic neuropathy

and other conditions.[4][5][6] Its unique structure, featuring two chlorine atoms at the 6 and 8

positions, allows for a range of chemical transformations, making it a valuable precursor for

drug development.[2] This document provides detailed application notes and experimental

protocols for the use of Ethyl 6,8-dichlorooctanoate in pharmaceutical synthesis, intended for

researchers, scientists, and professionals in drug development.

Physicochemical Properties
A clear, colorless to pale yellow oil, Ethyl 6,8-dichlorooctanoate is characterized by the

following properties:
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Property Value Reference

CAS Number 1070-64-0 [1][4]

Molecular Formula C10H18Cl2O2 [1][7]

Molecular Weight 241.15 g/mol [1]

Boiling Point 109 °C at 0.7 Torr [1][4]

Density 1.107 g/mL at 25 °C [1][4]

Solubility
Slightly soluble in Chloroform

and Ethyl Acetate
[1][4]

Core Application: Synthesis of α-Lipoic Acid
The primary application of Ethyl 6,8-dichlorooctanoate is as a key starting material for the

synthesis of α-lipoic acid.[4][8][9][10] The synthesis generally involves the formation of the

dithiolane ring by reacting Ethyl 6,8-dichlorooctanoate with a sulfur source, followed by

hydrolysis of the ethyl ester to yield the final carboxylic acid.

Synthetic Pathway Overview
The conversion of Ethyl 6,8-dichlorooctanoate to α-lipoic acid can be visualized as a two-

step process: vulcanization to form ethyl lipoate, followed by hydrolysis.
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Ethyl 6,8-dichlorooctanoate

Ethyl Lipoate

  Vulcanization
(e.g., Na2S, S)

α-Lipoic Acid

  Hydrolysis
(e.g., NaOH, H+)

 

Preparation of Sodium Polysulfide

Synthesis of Ethyl Lipoate

Hydrolysis

Work-up and Purification

Dissolve Na2S and Sulfur in water

Heat to 82°C

Add Ethyl 6,8-dichlorooctanoate
and Tetrabutylammonium Bromide

Slowly add Sodium Polysulfide solution

React for 5 hours

Cool to 65°C and separate layers

Add NaOH and Tetrabutylammonium Bromide
to Ethyl Lipoate layer

Heat to 50-80°C

Suction filter

Acidify filtrate to pH ≈ 2

Filter and dry crude α-lipoic acid
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Ethyl 6,8-dichlorooctanoate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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